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Butanoic acid, also known as butyric acid, is a short-chain fatty acid (SCFA) that plays a vital
role in mammalian physiology, particularly in maintaining gut health where it serves as the
primary energy source for colonocytes.[1] Beyond its metabolic function, butanoic acid and its
derivatives have garnered significant interest in drug discovery for their ability to modulate
various cellular processes.[2][3] However, the therapeutic utility of butanoic acid itself is often
limited by its unpleasant odor, rapid metabolism, and low potency.[1][3]

This has driven extensive research into the synthesis and evaluation of substituted butanoic
acid analogs. By systematically modifying the core butanoic acid structure, researchers can
enhance potency, improve selectivity for specific biological targets, and optimize
pharmacokinetic properties. This guide will compare and contrast the SAR of these derivatives
across three major therapeutic areas, supported by experimental data and detailed protocols.

Modulation of Histone Deacetylases (HDACS)

HDACSs are a class of enzymes that remove acetyl groups from lysine residues on histones,
leading to a more compact chromatin structure and repression of gene transcription.[4]
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Inhibition of HDAC activity can restore the expression of silenced genes, such as tumor
suppressors, leading to cell cycle arrest, differentiation, and apoptosis in cancer cells.[4][5]
Butanoic acid is a well-established, naturally occurring HDAC inhibitor.[4]

The Causality of Inhibition: From Simple Chain to Potent
Modulator

The inhibitory activity of short-chain fatty acids against HDACs is rooted in their ability to
chelate the zinc ion present in the enzyme's active site. The carboxylate group of the acid is
crucial for this interaction.

Core Structure-Activity Relationships:

» Chain Length: The length of the alkyl chain is a critical determinant of potency. Among simple
SCFAs, butyrate (four carbons) is the most potent inhibitor of HDAC activity.[6] Propionate
(three carbons) is less potent, and acetate (two carbons) is weaker still.[6][7] This suggests
an optimal chain length is required to fit within the hydrophobic pocket of the HDAC active
site.

e Aromatic Substitution: Introducing an aromatic ring, as in 4-phenylbutanoic acid, can
enhance activity. This is exemplified by sodium phenylbutyrate, an HDAC inhibitor used in
clinical settings.[5] The aromatic ring can establish additional hydrophobic and van der
Waals interactions within the enzyme's binding pocket.

o Terminal Functional Groups: The most significant enhancements in potency are achieved by
replacing the terminal methyl group with a strong zinc-binding group (ZBG). While not strictly
butanoic acids, inhibitors like Suberoylanilide Hydroxamic Acid (SAHA) demonstrate this
principle, where a hydroxamic acid group dramatically increases affinity for the active site
zinc ion, resulting in nanomolar potency.[4] This highlights a key strategy: combining the
short-chain scaffold for bioavailability with a potent ZBG for high efficacy.[4]

Comparative Performance: HDAC Inhibition Data

The following table summarizes the inhibitory concentrations (IC50) of various butanoic acid
derivatives against HDACs, demonstrating the principles described above.
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Key SAR
Compound Structure Target IC50 Value
Feature
) CH3(CH2)2CO0 Baseline four-
Sodium Butyrate Nuclear HDACs 0.09 mM[6] )
carbon chain
Sodium Shorter, less
) CHsCH2COOH Nuclear HDACs >1 mMI[6] )
Propionate potent chain
Aromatic
) . substitution
p-Coumaric Acid CoHsOs3 Nuclear HDACs 0.19 mM[6]
enhances
potency
Contains a
Trichostatin A potent
C17H22N203 Class I/l HDACs  ~10 uM ) )
(TSA) hydroxamic acid

ZBG

Experimental Protocol: In Vitro HDAC Activity Assay

This protocol provides a method for quantifying HDAC activity using a fluorogenic substrate,

which is a common and reliable approach in academic and industrial labs.

Objective: To measure the inhibitory effect of test compounds on HDAC enzymatic activity.

Materials:

e Hela cell nuclear extract (as a source of HDACSs)

o HDAC assay buffer (e.g., 50 mM Tris-HCI, pH 8.0, 137 mM NacCl, 2.7 mM KCI, 1 mM MgClz2)

e Fluorogenic HDAC substrate (e.g., Fluor-de-Lys®, Enzo Life Sciences)

o Developer solution containing a lysine developer and Trichostatin A (TSA) as a stop reagent.

» Test compounds (substituted butanoic acids) dissolved in a suitable solvent (e.g., DMSO).

e TSA (as a positive control inhibitor).
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» 96-well black microplate.
e Fluorometric microplate reader (Excitation: 360 nm, Emission: 460 nm).
Procedure:

o Compound Preparation: Prepare serial dilutions of the test compounds and the TSA positive
control in the HDAC assay buffer.

e Reaction Setup: In the 96-well plate, add the following to each well:
o Nuclear extract (diluted in assay buffer).
o Test compound dilution (or vehicle control).
o Incubate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme.

o Enzymatic Reaction: Initiate the reaction by adding the fluorogenic HDAC substrate to each
well.

 Incubation: Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

e Reaction Termination & Development: Stop the reaction by adding the developer solution.
This solution halts the HDAC reaction and allows the developer enzyme to act on the
deacetylated substrate, generating a fluorescent signal.

 Signal Detection: Incubate for 15 minutes at room temperature, then measure the
fluorescence using the microplate reader.

o Data Analysis: Subtract the background fluorescence (wells with no enzyme). Plot the
fluorescence signal against the inhibitor concentration and fit the data to a dose-response
curve to determine the IC50 value.

Modulation of the GABAergic System

y-Aminobutyric acid (GABA) is the principal inhibitory neurotransmitter in the mammalian
central nervous system.[8] Its signaling is tightly regulated by GABA receptors (GABA-A and
GABA-B) and GABA transporters (GATs). Compounds that enhance GABAergic transmission,
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either by acting as receptor agonists or by inhibiting GABA reuptake, have therapeutic

applications as anticonvulsants, anxiolytics, and muscle relaxants.[8] The butanoic acid

scaffold is central to many of these modulators, as GABA itself is 4-aminobutanoic acid.

The Causality of GABAergic Activity: Mimicking the
Endogenous Ligand

The design of GABAergic drugs often starts with the structure of GABA. Modifications are

intended to improve blood-brain barrier penetration, selectivity, and potency.

Core Structure-Activity Relationships:

The Amino and Carboxylate Groups: These two groups are the primary pharmacophores,
essential for interaction with GABA receptors and transporters. Their relative distance is
critical.

C4 Substitution (y-position): Hydroxylation at the C4 position yields y-hydroxybutyric acid
(GHB), a naturally occurring neurotransmitter that acts as a weak GABA-B receptor agonist
and an agonist at the dedicated GHB receptor.[9]

C3 Substitution (B-position): Adding a chlorophenyl group at the C3 position results in
Baclofen, a potent and selective GABA-B receptor agonist. This substitution restricts the
molecule's conformation, favoring the active state for receptor binding.

C2 Substitution (a-position): Substitutions at the C2 position can confer potent inhibitory
activity against GABA transporters.[8] The nature and size of the substituent can determine
selectivity for different GAT subtypes (GAT1-4).

Lipophilicity: Increasing the lipophilicity of the GABA scaffold is a common strategy to
improve passage across the blood-brain barrier. This is often achieved by adding aromatic or
bulky alkyl groups.

Comparative Performance: GABAergic Activity Data

The following table compares butanoic acid derivatives that modulate the GABA system.
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Primary . Key SAR
Compound Structure Activity

Target(s) Feature
GABA Hz2N(CH2)sCOO GABA Endogenous The foundational

H Receptors, GATs  Ligand scaffold

GHB Receptor, ) C4-hydroxyl
GHB HO(CHz)sCOOH Agonist[9]

GABA-B group

GABA-B ] C3-chlorophenyl
(R)-Baclofen C10H12CINO2 Potent Agonist

Receptor group

' . . Lipophilic side
Tiagabine C20H25NO2S2 GAT1 Potent Inhibitor )
chains at C2

Experimental Protocol: [*H]-GABA Uptake Assay

This protocol describes a method to assess the ability of compounds to inhibit GABA reuptake

by transporters expressed in cultured cells.

Objective: To measure the inhibition of GABA transporters (GATs) by test compounds.

Materials:

o HEK-293 cells stably transfected with a specific murine GABA transporter (e.g., mGAT1,

MGAT2, mGAT3, or mGAT4).
o Assay buffer (e.g., Krebs-Ringer bicarbonate buffer).
e [H]-GABA (radiolabeled GABA).
e Unlabeled GABA.
e Test compounds.
 Scintillation cocktail and a scintillation counter.

Procedure:
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e Cell Culture: Culture the transfected HEK cells to confluence in appropriate multi-well plates.
o Assay Preparation: On the day of the experiment, wash the cells with the assay buffer.

e Pre-incubation: Add the test compound at various concentrations to the cells and pre-
incubate for 15-20 minutes at 37°C.

o Uptake Initiation: Initiate GABA uptake by adding a mixture of [3H]-GABA and unlabeled
GABA to each well.

 Incubation: Incubate for a short period (e.g., 1-3 minutes) at 37°C. The short duration
ensures measurement of the initial uptake rate.

o Uptake Termination: Rapidly terminate the uptake by washing the cells multiple times with
ice-cold assay buffer.

o Cell Lysis and Counting: Lyse the cells (e.g., with NaOH or a commercial lysis buffer) and
transfer the lysate to scintillation vials. Add scintillation cocktail and measure the radioactivity
using a scintillation counter.

» Data Analysis: The amount of radioactivity is proportional to the amount of GABA taken up by
the cells. Non-specific uptake is determined in the presence of a high concentration of a
known GAT inhibitor (e.g., tiagabine for GAT1). Calculate the percentage of inhibition for
each test compound concentration and determine the IC50 value.[8]

Modulation of Peroxisome Proliferator-Activated
Receptors (PPARS)

PPARs are ligand-activated transcription factors belonging to the nuclear receptor superfamily.
[10] There are three main subtypes: PPARa, PPARY, and PPAR[/&. They are key regulators of
lipid and glucose metabolism.[11] Fatty acids are the natural endogenous ligands for all three
PPAR subtypes.[10] Synthetic PPAR agonists, such as fibrates (PPARQq) and thiazolidinediones
(PPARY), are used to treat dyslipidemia and type 2 diabetes, respectively.[12][13]

The Causality of PPAR Agonism: From Nutrient Sensor
to Drug Target
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The butanoic acid scaffold serves as a starting point for PPAR ligand design. The acidic head
group interacts with a conserved polar region of the PPAR ligand-binding pocket, while the
hydrophobic tail occupies a large, deep pocket.

Core Structure-Activity Relationships:

Acidic Head Group: A carboxylic acid is a common feature of PPAR agonists and is crucial
for anchoring the ligand in the binding pocket through hydrogen bonds.

e Hydrophobic Tail: While short-chain acids like butyrate bind weakly, extending the carbon
chain and/or adding bulky hydrophobic groups dramatically increases affinity and potency.

e Linker and Aromatic Rings: High-affinity synthetic agonists often feature a central aromatic
ring connected to the acidic head group via a flexible linker. For example, many fibrates are
derivatives of phenoxypropionic acid, which can be viewed as an extended, rigidified
butanoic acid analog.[14]

o Subtype Selectivity: The specific geometry and chemical nature of the hydrophobic tail and
linker regions determine the selectivity for PPARaq, y, or 8. PPARY has a larger ligand-binding
pocket, accommodating bulkier ligands like the thiazolidinediones.[11]

Comparative Performance: PPAR Agonist Activity

This table illustrates how modifications to a simple acid scaffold create potent PPAR agonists.
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Compound General . Therapeutic Key SAR
Primary Target
Class Structure Use Feature
) Weak, non-
Short-Chain CH3(CH2)nCOO )
) Pan-PPAR (Endogenous) selective
Fatty Acids H )
agonists
Phenyl ether and
isopropy! groups
) Ar-O-C(CHs)2- Dyslipidemia[12] PTopylg p
Fibrates PPARa create a specific
COOCH [13]
shape for the
PPARa pocket
A bulky, specific
head grou
o (Varies)- o
Thiazolidinedion ] S Type 2 (thiazolidinedion
Thiazolidinedion PPARYy i ]
es Diabetes[13] e) that fits the

e

larger PPARyY
pocket

Experimental Protocol: PPAR Luciferase Reporter Assay

This cell-based assay is a standard method to screen for and characterize PPAR agonists by

measuring their ability to activate gene transcription.

Objective: To quantify the dose-dependent activation of a specific PPAR subtype by a test

compound.

Materials:

¢ A suitable mammalian cell line (e.g., HEK293T or CV-1).

» An expression plasmid for the ligand-binding domain (LBD) of the target PPAR (e.qg.,
hPPARa-LBD) fused to the GAL4 DNA-binding domain.

o Areporter plasmid containing a luciferase gene downstream of a GAL4 upstream activation

sequence (UAS).
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A transfection reagent (e.g., Lipofectamine).

Cell culture medium and serum.

Test compounds.

A known PPAR agonist as a positive control (e.g., GW7647 for PPARQ).
Luciferase assay reagent kit.

A luminometer.

Procedure:

Transfection: Co-transfect the cells with the PPAR-LBD expression plasmid and the
luciferase reporter plasmid. Plate the transfected cells in a 96-well white plate and allow
them to recover.

Compound Treatment: Remove the transfection medium and add fresh medium containing
serial dilutions of the test compounds or the positive control. Incubate for 18-24 hours.

Cell Lysis: Wash the cells with PBS and then add a passive lysis buffer.

Luciferase Assay: Transfer the cell lysate to a new opaque 96-well plate. Add the luciferase
assay reagent, which contains luciferin, the substrate for the enzyme.

Signal Measurement: Immediately measure the light output (luminescence) using a
luminometer.

Data Analysis: The intensity of the light signal is directly proportional to the level of PPAR
activation. Plot the luminescence signal against the compound concentration and fit the data
to a sigmoidal dose-response curve to calculate the EC50 value (the concentration that
elicits 50% of the maximal response).

Visualizations: Workflows and Relationships
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Diagram 1: General Synthesis of Substituted Butanoic
Acids

- . [ 2-Amino- l
Succinic Anhydride Thiazoloindole

Synthesis via anhydride ring-opening.

DMFA (Solvent)
Heat (125-135°C)

Click to download full resolution via product page

Caption: Synthesis via anhydride ring-opening.[15]

Diagram 2: Biological Targets of the Butanoic Acid
Scaffold
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Key biological targets of butanoic acid derivatives.
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Caption: Key biological targets of butanoic acid derivatives.

Conclusion

The butanoic acid scaffold is a remarkably versatile starting point for the development of potent
and selective modulators of diverse biological targets. This guide has demonstrated that the
structure-activity relationships for this class of compounds are well-defined and follow clear
biochemical principles.

o For HDAC inhibition, activity is governed by chain length and the presence of a strong zinc-
binding group.

o For GABAergic modulation, activity depends on substitutions at specific positions on the
carbon backbone that influence receptor binding or transporter inhibition.
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o For PPAR agonism, potency and selectivity are driven by the addition of extensive
hydrophobic and aromatic moieties that occupy the large ligand-binding pocket of the
nuclear receptors.

Understanding these causal relationships is paramount for the rational design of new chemical
entities. The experimental protocols provided herein represent robust, self-validating systems
for evaluating novel substituted butanoic acids, enabling researchers to effectively test
hypotheses and advance promising candidates in the drug discovery pipeline.

References
e Pingitore, A., et al. (2015). Synthesis and Properties of Macrocyclic Butanoic Acid

Conjugates as a Promising Delivery Formulation for the Nutrition of Colon.

Wikipedia. (n.d.). y-Hydroxybutyric acid. Wikipedia.

ResearchGate. (2025). Synthesis, DFT Study and Bioactivity Evaluation of New Butanoic
Acid Derivatives as Antiviral Agents.

PubMed Central. (n.d.). Histone Deacetylase Inhibition and Dietary Short-Chain Fatty Acids.
National Center for Biotechnology Information. (2024).

Salat, K., et al. (2012). Synthesis and Pharmacological Properties of New GABA Uptake
Inhibitors. Pharmacological Reports.

Wikipedia. (n.d.). PPAR agonist. Wikipedia.

PubMed. (2023). Modulation of GABA by sodium butyrate ameliorates hypothalamic
inflammation in experimental model of PCOS.

National Center for Biotechnology Information. (2012). Medium Chain Fatty Acids Are
Selective Peroxisome Proliferator Activated Receptor (PPAR) y Activators and Pan-PPAR
Partial Agonists. PubMed Central.

Frontiers. (2018). The Anti-inflammatory Effects of Short Chain Fatty Acids on
Lipopolysaccharide- or Tumor Necrosis Factor a-Stimulated Endothelial Cells via Activation
of GPR41/43 and Inhibition of HDACSs. Frontiers in Immunology.

ResearchGate. (2021). Synthesis, DFT Study and Bioactivity Evaluation of New Butanoic
Acid Derivatives as Antiviral Agents.

Taylor & Francis Online. (2018). Structure—activity relationship investigation of tertiary amine
derivatives of cinnamic acid as acetylcholinesterase and butyrylcholinesterase inhibitors.
Taylor & Francis Online.

Taylor & Francis Online. (n.d.). Simple inhibitors of histone deacetylase activity that combine
features of short-chain fatty acid and hydroxamic acid inhibitors. Taylor & Francis Online.
Organic Chemistry Portal. (2017). y-Amino Butyric Acid (GABA) Synthesis Enabled by
Copper-Catalyzed Carboamination of Alkenes. Organic Chemistry Portal.

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Google Patents. (n.d.). Substituted phenylpropionic acid derivatives as agonists for human
perioxin proliferator activated receptor alpha (PPAR).

Waldecker, M., et al. (2008). Inhibition of histone-deacetylase activity by short-chain fatty
acids and some polyphenol metabolites formed in the colon. Journal of Nutritional
Biochemistry.

Drug Design Org. (n.d.).

ResearchGate. (n.d.). The effect short chain fatty acids on histone deacetylase (HDAC)
activity.

ACS Publications. (n.d.). Synthesis and pharmacological evaluation of .gamma.-
aminobutyric acid analogs. New ligand for GABAB sites. Journal of Medicinal Chemistry.
MDPI. (n.d.). The Opportunities and Challenges of Peroxisome Proliferator-Activated
Receptors Ligands in Clinical Drug Discovery and Development. MDPI.

MDPI. (n.d.).

National Center for Biotechnology Information. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Synthesis and Properties of Macrocyclic Butanoic Acid Conjugates as a Promising
Delivery Formulation for the Nutrition of Colon - PMC [pmc.ncbi.nlm.nih.gov]

2. Butyric acid and prospects for creation of new medicines based on its derivatives: a
literature review - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]
4. tandfonline.com [tandfonline.com]

5. Histone Deacetylase Inhibition and Dietary Short-Chain Fatty Acids - PMC
[pmc.ncbi.nim.nih.gov]

6. Inhibition of histone-deacetylase activity by short-chain fatty acids and some polyphenol
metabolites formed in the colon - PubMed [pubmed.ncbi.nim.nih.gov]

7. researchgate.net [researchgate.net]

8. Synthesis and pharmacological properties of new GABA uptake inhibitors - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.benchchem.com/product/b1305336?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3791671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10990906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10990906/
https://www.researchgate.net/profile/Siyamak-Shahab/publication/353879531_Synthesis_DFT_Study_and_Bioactivity_Evaluation_of_New_Butanoic_Acid_Derivatives_as_Antiviral_Agents/links/6229e0a09f7b3246341d9a55/Synthesis-DFT-Study-and-Bioactivity-Evaluation-of-New-Butanoic-Acid-Derivatives-as-Antiviral-Agents.pdf
https://www.tandfonline.com/doi/full/10.1080/14756360701715703
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3658706/
https://pubmed.ncbi.nlm.nih.gov/18061431/
https://pubmed.ncbi.nlm.nih.gov/18061431/
https://www.researchgate.net/figure/The-effect-short-chain-fatty-acids-on-histone-deacetylase-HDAC-activity-A-and-the_fig4_359704329
https://pubmed.ncbi.nlm.nih.gov/23087134/
https://pubmed.ncbi.nlm.nih.gov/23087134/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1305336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

9. y-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]

10. Medium Chain Fatty Acids Are Selective Peroxisome Proliferator Activated Receptor
(PPAR) y Activators and Pan-PPAR Partial Agonists - PMC [pmc.ncbi.nlm.nih.gov]

11. Identification and Mechanism of 10-Carbon Fatty Acid as Modulating Ligand of
Peroxisome Proliferator-activated Receptors - PMC [pmc.ncbi.nlm.nih.gov]

12. PPAR agonist - Wikipedia [en.wikipedia.org]

13. The Opportunities and Challenges of Peroxisome Proliferator-Activated Receptors
Ligands in Clinical Drug Discovery and Development [mdpi.com]

14. DK1184366T3 - Substituted phenylpropionic acid derivatives as agonists for human
perioxin proliferator activated receptor alpha (PPAR) - Google Patents [patents.google.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Introduction: The Butanoic Acid Scaffold in Medicinal
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1305336/docs#introduction-the-butanoic-acid-
scaffold-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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